Cas no 2097893-72-4 (1-(2,4-Dimethoxyphenyl)-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea)

• Product Name: 1-(2,4-Dimethoxyphenyl)-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea
• CAS No: 2097893-72-4
• MF: C₁₈H₂₃N₃O₃S
• MW: 361.458523035049
• CID: 5468393
• Update Time: 2025-06-11

1-(2,4-Dimethoxyphenyl)-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea
• 1-(2,4-dimethoxyphenyl)-3-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]urea
• 1-(2,4-Dimethoxyphenyl)-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea

• Inchi： 1S/C18H23N3O3S/c1-23-15-3-4-16(17(9-15)24-2)20-18(22)19-14-5-7-21(11-14)10-13-6-8-25-12-13/h3-4,6,8-9,12,14H,5,7,10-11H2,1-2H3,(H2,19,20,22)
• InChI Key： JMRSAOSAGOITTE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(C1)NC(NC1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 361.14601278 g/mol
• Monoisotopic Mass: 361.14601278 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.1
• Molecular Weight: 361.5

Additional information on 1-(2,4-Dimethoxyphenyl)-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea

Research Brief on 1-(2,4-Dimethoxyphenyl)-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea (CAS: 2097893-72-4)

1-(2,4-Dimethoxyphenyl)-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea (CAS: 2097893-72-4) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique urea linkage and heterocyclic components, has demonstrated promising pharmacological properties in preliminary studies. The presence of the thiophene and dimethoxyphenyl moieties suggests potential interactions with various biological targets, making it a subject of interest for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro assays have revealed its ability to modulate specific signaling pathways, particularly those involved in inflammation and cell proliferation. The compound's affinity for certain kinase enzymes has been a key area of investigation, with preliminary data indicating inhibitory effects at nanomolar concentrations. These findings position 2097893-72-4 as a potential lead compound for the development of targeted therapies in oncology and autoimmune diseases.

The synthesis and structural optimization of 1-(2,4-Dimethoxyphenyl)-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea have been explored in recent publications. Researchers have employed modern synthetic strategies, including palladium-catalyzed cross-coupling reactions and regioselective functionalization, to achieve high yields and purity. Computational modeling studies have further supported these efforts by providing insights into the compound's three-dimensional conformation and potential binding modes with biological targets.

Pharmacokinetic evaluations of 2097893-72-4 have shown favorable absorption and distribution profiles in animal models. The compound exhibits good blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. However, metabolic stability remains an area for improvement, with current research focusing on structural modifications to enhance hepatic clearance rates while maintaining therapeutic efficacy.

In the context of drug development, this compound represents an important addition to the growing arsenal of small-molecule modulators. Its unique chemical scaffold offers opportunities for the development of novel intellectual property in the pharmaceutical sector. Several patent applications have recently emerged covering various derivatives and therapeutic applications of this core structure, indicating growing commercial interest in this chemical entity.

Future research directions for 1-(2,4-Dimethoxyphenyl)-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea include comprehensive toxicological assessments, formulation optimization, and expansion of target validation studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's progress will be particularly watched in the areas of precision medicine and combination therapies, where its targeted mechanism of action may offer significant advantages over existing treatments.